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Diclosulam Technical Overview

Diclosulam is a selective, systemic herbicide belonging to the sulfonanilide class of the triazolopyrimidine

family [1]. It is primarily used as a soil-applied pre-emergence herbicide, though it also has post-emergence

applications in crops like peanuts [2] [3]. Its core function is to control a broad spectrum of broadleaf weeds

and some sedges.

The molecular mechanism of action is the inhibition of the enzyme acetolactate synthase (ALS), also

known as acetohydroxyacid synthase (AHAS) [1] [4] [5]. This enzyme is critical for the biosynthesis of the

branched-chain amino acids valine, leucine, and isoleucine. By inhibiting ALS, diclosulam disrupts protein

synthesis and cell division in susceptible plants, leading to growth cessation and eventual death [4] [5]. The

following diagram illustrates this primary mode of action and the herbicide's fate in the environment.
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Diagram: Primary mode of action and environmental fate of diclosulam.

Herbicide Properties and Efficacy Data

The tables below summarize the key chemical, physical, and toxicological properties of diclosulam, along

with its efficacy against specific weed species.
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Table 1: Basic Chemical and Physical Properties of Diclosulam [2] [1]

Property Value

CAS Number 145701-21-9

Molecular Formula C₁₃H₁₀Cl₂FN₅O₃S

Molecular Mass 406.22 g/mol

IUPAC Name N-(2,6-dichlorophenyl)-5-ethoxy-7-fluoro-[1,2,4]triazolo[1,5-
c]pyrimidine-2-sulfonamide

Melting Point 218-221 °C

Vapor Pressure (25°C) 6.67 × 10⁻¹⁰ mPa

Water Solubility (20°C, pH 7) 6.32 mg/L

Octanol-Water Partition Coeff.
(log P, pH 7)

0.85

Dissociation Constant (pKa) 4.0

Table 2: Toxicological and Ecotoxicological Profile [2] [1] [5]

Category Species Test Endpoint Result / Value

Mammalian Toxicity Rat (Oral) Acute LD₅₀ >5000 mg/kg

Rat (Dermal) Acute LD₅₀ >2000 mg/kg

Rat (Inhalation) LC₅₀ (4h) >5.04 mg/L

Ecotoxicology Bobwhite Quail (Oral) Acute LD₅₀ >2250 mg/kg

Rainbow Trout (96h) LC₅₀ >110 mg/L
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Category Species Test Endpoint Result / Value

Bluegill Sunfish (96h) LC₅₀ >137 mg/L

Daphnia (48h) LC₅₀ 72 mg/L

Honeybee (Contact) LD₅₀ (48h) >25 mg/bee

Green Algae (14d) EC₅₀ 1.6 µg/L

Table 3: Efficacy on Key Broadleaf Weeds and Application Rates [2] [1] [4]

Target Weed Species Level of Control
Key Crops & Application Rate
(g ai/ha)

Common Ragweed (Ambrosia
artemisiifolia)

≥92% control (within 35

DAP) [3]

Peanuts: 21-32 g ai/ha [2]

Entireleaf Morningglory (Ipomoea
hederacea)

59-91% control [2] Soybeans: 32-42 g ai/ha [2]

Yellow Nutsedge (Cyperus
esculentus)

Effective control [2] [4] -

Cocklebur (Xanthium strumarium) Controlled [2] [1] -

Eclipta (Eclipta prostrata) >91% control [2] -

Common Lambsquarters
(Chenopodium album)

>91% control (PRE mix)

[2]

-

Pigweed (Amaranthus spp.) Controlled [4] [6] -

Velvetleaf (Abutilon theophrasti) Controlled [2] -

Application Protocols and Experimental Insights
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Application Methodology and Timing

Formulation: It is commonly formulated as water-dispersible granules (WG or WDG), such as the
84% WG formulation [4] [5].

Application: For optimal results, apply as a pre-emergence treatment within 2-3 days of sowing. It
can also be used in early post-emergence when weeds are at the 1-4 leaf stage [2] [5].

Key Consideration: Early application is critical. Field studies in peanut crops showed that yield
decreased linearly as the post-emergence application of diclosulam was delayed, underscoring the

importance of early-season weed management [3].

Experimental Design and Tank Mixes

Research indicates that diclosulam is often evaluated in integrated weed management systems. Key

experimental findings include:

Tank Mixtures: For broader spectrum control, diclosulam is frequently tank-mixed with other

herbicides. Dow AgroSciences has recommended mixtures with metolachlor for heavy infestations of
nutsedge, or with graminicides like ethalfluralin for broad-spectrum control [2].

Experimental Efficacy: One experiment in North Carolina (USA) found that a pre-emergence
combination of dimethenamid plus diclosulam was more effective than dimethenamid alone,

providing over 91% control of Chenopodium album, Eclipta spp., and Sida spinosa [2].
Crop Tolerance: Studies on Virginia-market-type peanuts showed that post-emergence applications

of diclosulam caused only transitory injury (less than 15%) and did not affect peanut yield in a weed-
free environment [3].

Environmental Fate and Resistance Management

Environmental Fate: As shown in the diagram, diclosulam is degraded in the soil primarily by

microbes, with a reported laboratory DT₅₀ (half-life) of about 49 days, although field dissipation can be
faster (DT₅₀ ~20 days) [1]. It has low volatility but is relatively mobile in soil, indicating a potential for

leaching [1].
Resistance Note: Diclosulam is classified as Herbicide Resistance Class B (HRAC) or Group 2

(WSSA) [1]. Resistance to ALS-inhibiting herbicides has been documented in species like
Amaranthus palmeri (Palmer amaranth) [1]. It is crucial to integrate diclosulam into a resistance

management strategy that includes herbicides with different modes of action and non-chemical
methods.
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Limitations and Key Considerations

Weed Spectrum: It is important to note that diclosulam does not control sicklepod (Senna
obtusifolia) [2].

Crop Rotation: While diclosulam offers greater flexibility than some traditional broadleaf herbicides,
care must be taken with subsequent crops. For example, after its use in peanuts, wheat or barley can

be planted after 4 months, while cotton requires a 10-month interval [2].
Regulatory Status: The search results indicate that diclosulam is not approved under EC
Regulation 1107/2009 for use in the European Union [1]. Always verify the current registration status
in your country before planning its use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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